Cas no 1820613-94-2 (1,3-Dibromo-4-fluoro-2-methyl-5-nitrobenzene)

1,3-Dibromo-4-fluoro-2-methyl-5-nitrobenzene structure
1820613-94-2 structure
Product Name:1,3-Dibromo-4-fluoro-2-methyl-5-nitrobenzene
CAS No:1820613-94-2
MF:C7H4Br2FNO2
MW:312.918563842773
CID:4619001
Update Time:2023-08-10

1,3-Dibromo-4-fluoro-2-methyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dibromo-4-fluoro-2-methyl-5-nitrobenzene
    • VXC61394
    • Inchi: 1S/C7H4Br2FNO2/c1-3-4(8)2-5(11(12)13)7(10)6(3)9/h2H,1H3
    • InChI Key: IEDUCLXNKAWOGT-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1C)Br)[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 211
  • XLogP3: 3.6
  • Topological Polar Surface Area: 45.8

1,3-Dibromo-4-fluoro-2-methyl-5-nitrobenzene Pricemore >>

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